Cas no 2137871-05-5 (1-(3-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2137871-05-5
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 6379092
• PubChem ID: 165460675
• Update Time: 2025-05-20

1-(3-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731551
• 1-(3-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• 2137871-05-5

• Inchi： 1S/C11H9N3O3/c1-7-5-9(11(16)17)13-14(7)10-8(6-15)3-2-4-12-10/h2-6H,1H3,(H,16,17)
• InChI Key： XGUQLGFFOKYQGA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C2C(C=O)=CC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(3-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid

1-(3-Formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2137871-05-5): A Comprehensive Overview

1-(3-Formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137871-05-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyridine ring with a pyrazole core, making it a versatile building block for drug discovery and material science applications. Its unique structural features, including the formyl group and carboxylic acid functionality, enable diverse chemical modifications, aligning with current trends in fragment-based drug design and click chemistry.

The compound's molecular formula is C₁₁H₉N₃O₃, with a molecular weight of 231.21 g/mol. Researchers particularly value its dual functional groups (aldehyde and carboxylic acid), which facilitate conjugation reactions in bioconjugation and proteolysis-targeting chimera (PROTAC) development – two hot topics in modern medicinal chemistry. The 3-formylpyridine moiety enhances its binding affinity to various biological targets, while the 5-methylpyrazole component contributes to metabolic stability, addressing the pharmaceutical industry's growing demand for improved drug-like properties.

In synthetic applications, 1-(3-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid serves as a key intermediate for constructing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), materials currently revolutionizing gas storage and separation technologies. Its chelating ability makes it valuable in catalysis, particularly in developing asymmetric catalysts for green chemistry applications. The compound's thermal stability (typically stable below 250°C) and moderate solubility in polar organic solvents enhance its processability in industrial settings.

Recent patent analyses reveal growing interest in CAS 2137871-05-5 for developing kinase inhibitors, especially targeting JAK/STAT pathways – a focus area in autoimmune disease research. Its structural similarity to approved drugs like tofacitinib has spurred investigations into novel anti-inflammatory agents. The pyridine-pyrazole hybrid scaffold demonstrates excellent bioisosteric replacement potential, addressing current challenges in drug repurposing strategies.

From a commercial perspective, 1-(3-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid is available in research quantities (typically 100mg to 10g) with purity levels ≥95% (HPLC). Pricing trends show a 15-20% annual increase since 2020, reflecting its expanding applications in high-throughput screening libraries. Leading suppliers provide detailed spectroscopic data (including ¹H NMR, ¹³C NMR, and HRMS) to support quality verification, responding to the pharmaceutical industry's emphasis on analytical characterization.

Environmental and safety assessments indicate that CAS 2137871-05-5 requires standard laboratory precautions (gloves, goggles) but doesn't exhibit acute toxicity in preliminary studies. Proper storage recommendations include protection from moisture at 2-8°C under inert atmosphere, following REACH compliance guidelines. These characteristics position it favorably compared to traditional heterocyclic aldehydes with higher environmental persistence.

Emerging applications leverage the compound's photophysical properties for developing organic light-emitting diodes (OLEDs), particularly in blue-emitting materials where pyridine-pyrazole hybrids show promising electron transport characteristics. This aligns with the global push for energy-efficient displays and flexible electronics. Computational studies suggest potential in organic photovoltaics due to favorable frontier orbital energetics.

The scientific literature documents several synthetic routes to 1-(3-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid, with the most efficient being a three-component condensation yielding >80% purity after crystallization. Recent methodological advances incorporate flow chemistry techniques to improve scalability – a critical consideration for process chemistry optimization in API manufacturing. Analytical challenges, particularly in distinguishing regioisomers, have been addressed through advanced 2D NMR techniques.

Looking forward, CAS 2137871-05-5 is poised to play a significant role in AI-driven drug discovery platforms, where its privileged scaffold status and computationally friendly descriptors facilitate virtual screening. The compound's structure-activity relationship (SAR) potential makes it valuable for teaching medicinal chemistry principles in academic settings, coinciding with increased interest in interdisciplinary chemical education.

For researchers considering 1-(3-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid, key considerations include: evaluating solvent compatibility for specific reactions, assessing protecting group strategies for the carboxylic acid moiety, and exploring microwave-assisted derivatization methods. These practical insights address common queries in chemical synthesis forums and researchgate discussions, enhancing the compound's accessibility to synthetic chemists.